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4-Amino-3-benzyl-1H-pyrazolo[3,4-d]pyrimidine 1-β-D-Ribofuranosyl 5’-Triphosphate Triethylamine Salt 4-Amino-3-benzyl-1H-pyrazolo[3,4-d]pyrimidine 1-β-D-Ribofuranosyl 5’-Triphosphate Triethylamine Salt
Brand Name: Vulcanchem
CAS No.: 476371-80-9
VCID: VC0133050
InChI: InChI=1S/C17H22N5O13P3/c18-15-12-10(6-9-4-2-1-3-5-9)21-22(16(12)20-8-19-15)17-14(24)13(23)11(33-17)7-32-37(28,29)35-38(30,31)34-36(25,26)27/h1-5,8,11,13-14,17,23-24H,6-7H2,(H,28,29)(H,30,31)(H2,18,19,20)(H2,25,26,27)/t11-,13-,14-,17-/m1/s1
SMILES: C1=CC=C(C=C1)CC2=NN(C3=NC=NC(=C23)N)C4C(C(C(O4)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O
Molecular Formula: C₁₇H₂₂N₅O₁₃P₃•xC₆H₁₅N
Molecular Weight: 597.3010119

4-Amino-3-benzyl-1H-pyrazolo[3,4-d]pyrimidine 1-β-D-Ribofuranosyl 5’-Triphosphate Triethylamine Salt

CAS No.: 476371-80-9

Reference Standards

VCID: VC0133050

Molecular Formula: C₁₇H₂₂N₅O₁₃P₃•xC₆H₁₅N

Molecular Weight: 597.3010119

4-Amino-3-benzyl-1H-pyrazolo[3,4-d]pyrimidine 1-β-D-Ribofuranosyl 5’-Triphosphate Triethylamine Salt - 476371-80-9

CAS No. 476371-80-9
Product Name 4-Amino-3-benzyl-1H-pyrazolo[3,4-d]pyrimidine 1-β-D-Ribofuranosyl 5’-Triphosphate Triethylamine Salt
Molecular Formula C₁₇H₂₂N₅O₁₃P₃•xC₆H₁₅N
Molecular Weight 597.3010119
IUPAC Name [[(2R,3S,4R,5R)-5-(4-amino-3-benzylpyrazolo[3,4-d]pyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
Standard InChI InChI=1S/C17H22N5O13P3/c18-15-12-10(6-9-4-2-1-3-5-9)21-22(16(12)20-8-19-15)17-14(24)13(23)11(33-17)7-32-37(28,29)35-38(30,31)34-36(25,26)27/h1-5,8,11,13-14,17,23-24H,6-7H2,(H,28,29)(H,30,31)(H2,18,19,20)(H2,25,26,27)/t11-,13-,14-,17-/m1/s1
SMILES C1=CC=C(C=C1)CC2=NN(C3=NC=NC(=C23)N)C4C(C(C(O4)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O
Synonyms 1-[5-O-[Hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-β-D-ribofuranosyl]-3-(phenylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine Triethylamine Salt
PubChem Compound 71313155
Last Modified Nov 11 2021
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